1-(2-chlorophenoxy)-3-[(2-phenylethyl)amino]-2-propanol

• IUPAC Name: 1-(2-chlorophenoxy)-3-(2-phenylethylamino)propan-2-ol
• InChI: InChI=1S/C17H20ClNO2/c18-16-8-4-5-9-17(16)21-13-15(20)12-19-11-10-14-6-2-1-3-7-14/h1-9,15,19-20H,10-13H2
• InChI Key: JYPOQEQKDSDCGO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNCC(COC2=CC=CC=C2Cl)O
• Molecular Formula: C17H20ClNO2
• Molecular Weight: 305.8 g/mol

Description

1-(2-chlorophenoxy)-3-[(2-phenylethyl)amino]-2-propanol, commonly known as ICI 118,551, is a selective beta-2 adrenergic receptor antagonist. It is widely used in scientific research to study the role of beta-2 adrenergic receptors in various physiological and pathological processes.

Mechanism of Action

ICI 118,551 selectively blocks the beta-2 adrenergic receptors, which are primarily located in the lungs, heart, and skeletal muscles. By blocking these receptors, ICI 118,551 inhibits the effects of the sympathetic nervous system, which is responsible for the fight-or-flight response. This results in decreased heart rate, bronchoconstriction, and smooth muscle relaxation.
Biochemical and physiological effects:
ICI 118,551 has several biochemical and physiological effects. It decreases heart rate and cardiac output, reduces blood pressure, and inhibits the release of insulin from the pancreas. It also inhibits the release of histamine from mast cells, which is responsible for allergic reactions.

Advantages and Limitations for Lab Experiments

ICI 118,551 has several advantages for lab experiments. It is a highly selective beta-2 adrenergic receptor antagonist, which makes it useful for studying the specific effects of beta-2 adrenergic receptor blockade. It is also well-tolerated and has a low toxicity profile. However, it has some limitations, such as its poor solubility in water and its short half-life, which may require frequent dosing in some experiments.

Future Directions

There are several future directions for the use of ICI 118,551 in scientific research. One potential direction is to investigate its effects on glucose metabolism and insulin sensitivity in humans. Another direction is to study its potential therapeutic effects in cardiovascular disease and asthma. Additionally, further research is needed to explore the molecular mechanisms underlying its effects on beta-2 adrenergic receptors.

Synthesis Methods

ICI 118,551 can be synthesized using a multi-step process starting from 2-chlorophenol. The synthesis involves several chemical reactions, including alkylation, reduction, and condensation. The final product is obtained in the form of a white crystalline powder.

Scientific Research Applications

ICI 118,551 is extensively used in scientific research to study the role of beta-2 adrenergic receptors in various physiological and pathological processes. It is used to investigate the effects of beta-2 adrenergic receptor activation and blockade on cardiovascular function, airway smooth muscle contraction, and glucose metabolism.